Cas no 1997924-56-7 (Methyl 2-chloro-3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate)

• Product Name: Methyl 2-chloro-3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate
• CAS No: 1997924-56-7
• MF: C₁₂H₁₉ClO₃
• MW: 246.730463266373
• CID: 6034171
• PubChem ID: 165447779
• Update Time: 2025-07-27

Methyl 2-chloro-3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-700245
• 1997924-56-7
• methyl 2-chloro-3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate
• Methyl 2-chloro-3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate

• Inchi： 1S/C12H19ClO3/c1-11(8-9-6-4-3-5-7-9)12(13,16-11)10(14)15-2/h9H,3-8H2,1-2H3
• InChI Key： UTHFHCJJYPDBNL-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)OC)C(C)(CC2CCCCC2)O1

Computed Properties

• Exact Mass: 246.1022722g/mol
• Monoisotopic Mass: 246.1022722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 2-chloro-3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate

Comprehensive Overview of Methyl 2-chloro-3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate (CAS No. 1997924-56-7)

Methyl 2-chloro-3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate (CAS No. 1997924-56-7) is a specialized epoxide derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique oxirane ring and cyclohexylmethyl substituent, has garnered attention for its potential as a building block in the development of bioactive molecules. Its molecular structure combines a chloro group and a methyl ester functionality, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for epoxide-based intermediates like Methyl 2-chloro-3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate has surged due to their role in synthesizing complex organic frameworks. Researchers and chemists frequently search for high-purity epoxides and custom synthesis solutions, aligning with trends in green chemistry and sustainable synthesis. This compound's stability and reactivity profile make it suitable for applications in asymmetric catalysis and stereoselective reactions, which are critical in drug discovery and material science.

The synthesis of Methyl 2-chloro-3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate typically involves the epoxidation of corresponding olefins followed by esterification. Its CAS No. 1997924-56-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and research papers. Users often inquire about its physical properties (e.g., melting point, solubility) and handling precautions, reflecting the growing emphasis on laboratory safety and regulatory compliance in chemical workflows.

From an industrial perspective, this compound is valued for its potential in fine chemical production and specialty materials. Its cyclohexylmethyl moiety contributes to lipophilicity, a desirable trait in pharmaceutical intermediates. Discussions in online forums often highlight its utility in peptide mimetics and small-molecule inhibitors, addressing trending topics like targeted drug delivery and enzyme modulation.

Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify the purity of Methyl 2-chloro-3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate. Queries related to spectral data interpretation and quality control protocols are prevalent among users, underscoring the need for reliable characterization methods. Additionally, its compatibility with Grignard reagents and nucleophilic substitutions expands its utility in multistep synthetic routes.

In conclusion, Methyl 2-chloro-3-(cyclohexylmethyl)-3-methyloxirane-2-carboxylate (CAS No. 1997924-56-7) represents a critical tool for modern synthetic chemists. Its structural features align with current research priorities, including molecular diversity and functional group compatibility. As the scientific community continues to explore novel applications, this compound is poised to remain a focal point in advanced organic chemistry and innovative material design.